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Abstract
IWP-12 is a well-characterized small molecule inhibitor of the Wnt/β-catenin signaling pathway.

It exerts its inhibitory effect by targeting Porcupine (PORCN), a membrane-bound O-

acyltransferase crucial for the palmitoylation and subsequent secretion of Wnt ligands. This

targeted action makes IWP-12 a valuable tool for investigating the multifaceted roles of Wnt

signaling in various biological processes, including embryonic development, tissue

regeneration, and tumorigenesis. This technical guide provides a comprehensive overview of

the chemical structure, properties, and applications of IWP-12, with a focus on detailed

experimental protocols and data presentation for researchers in the field.

Chemical Structure and Properties
IWP-12, with the IUPAC name N-(6-Methyl-2-benzothiazolyl)-2-[(3,4,6,7-tetrahydro-3,6-

dimethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]acetamide, is a synthetic compound with a

molecular formula of C₁₈H₁₈N₄O₂S₃ and a molecular weight of 418.56 g/mol .[1][2] Its chemical

identifiers and key physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers of IWP-12
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Identifier Value

IUPAC Name

N-(6-Methyl-2-benzothiazolyl)-2-[(3,4,6,7-

tetrahydro-3,6-dimethyl-4-oxothieno[3,2-

d]pyrimidin-2-yl)thio]acetamide[3]

CAS Number 688353-45-9[1][2]

Molecular Formula C₁₈H₁₈N₄O₂S₃[1][2]

Molecular Weight 418.56 g/mol [1]

SMILES
CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=

NC4=C(S3)C=C(C=C4)C)C

InChI Key RBFDSBJDWZOTGR-UHFFFAOYSA-N

Table 2: Physicochemical Properties of IWP-12
Property Value

Appearance White to off-white solid[1]

Purity ≥98% (HPLC)[3]

Solubility Soluble in DMSO (up to 100 mM)[4]

Storage (Solid) Store at -20°C for up to 3 years[1]

Storage (in DMSO)
Store at -80°C for up to 6 months; -20°C for up

to 1 month[1][5]

Stability
Stable for at least 4 years when stored

correctly[2]

Mechanism of Action: Inhibition of Porcupine
(PORCN)
IWP-12 is a potent and specific inhibitor of Porcupine (PORCN), a key enzyme in the Wnt

signaling pathway. PORCN is a membrane-bound O-acyltransferase that resides in the

endoplasmic reticulum and is responsible for the palmitoylation of Wnt ligands. This post-
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translational modification is essential for the proper folding, secretion, and subsequent

biological activity of Wnt proteins.

By binding to and inhibiting PORCN, IWP-12 prevents the attachment of palmitoleoyl groups to

Wnt ligands. This disruption in Wnt processing leads to the retention of Wnt proteins within the

cell, thereby blocking their secretion and preventing the activation of both the canonical (β-

catenin-dependent) and non-canonical Wnt signaling pathways in an autocrine and paracrine

manner. IWP-12 has been shown to inhibit cell-autonomous Wnt signaling with a half-maximal

inhibitory concentration (IC50) of 15 nM.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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